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Compound of Interest

Compound Name: 2-Isopropyl-5-methyl-4-nitrophenol

Cat. No.: B2404095 Get Quote

CAS Number: 36778-56-0[1]

This technical guide provides a comprehensive overview of 2-isopropyl-5-methyl-4-
nitrophenol, a derivative of the naturally occurring monoterpenoid, thymol. This document is

intended for researchers, scientists, and professionals in the fields of drug development and

chemical synthesis, offering available data on its properties, a proposed synthesis protocol, and

a discussion of its potential biological significance based on related compounds.

Chemical and Physical Properties
Quantitative data for 2-isopropyl-5-methyl-4-nitrophenol is primarily based on computational

models, as extensive experimental data is not readily available in the literature. The following

tables summarize the key computed physical and chemical properties.

Table 1: Computed Physicochemical Properties[1]
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Property Value Source

Molecular Formula C₁₀H₁₃NO₃ PubChem

Molecular Weight 195.21 g/mol PubChem

XLogP3 3.1 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 195.08954328 Da PubChem

Monoisotopic Mass 195.08954328 Da PubChem

Topological Polar Surface Area 66.1 Å² PubChem

Heavy Atom Count 14 PubChem

Table 2: Spectroscopic Data[2]

Data Type Availability Source

1H NMR Spectra Available SpectraBase

Mass Spectrometry (GC-MS) Available SpectraBase

IR Spectra (Vapor Phase) Available SpectraBase

Experimental Protocols
A specific, peer-reviewed synthesis protocol for 2-isopropyl-5-methyl-4-nitrophenol is not

widely documented. However, a representative method can be adapted from general

procedures for the nitration of substituted phenols, particularly thymol (2-isopropyl-5-

methylphenol).

Proposed Synthesis: Nitration of Thymol
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This protocol is a general representation and may require optimization.

Materials:

Thymol (2-isopropyl-5-methylphenol)

Nitric acid (70%)

Sulfuric acid (98%)

Ice

Dichloromethane

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Distilled water

Procedure:

Preparation of Nitrating Mixture: In a flask submerged in an ice bath, slowly add a

stoichiometric equivalent of concentrated nitric acid to a stirred solution of concentrated

sulfuric acid. Maintain the temperature below 10°C.

Reaction: Dissolve thymol in a minimal amount of dichloromethane in a separate flask, also

cooled in an ice bath. Slowly add the pre-cooled nitrating mixture dropwise to the thymol

solution with constant stirring, ensuring the temperature does not exceed 10°C.

Quenching: After the addition is complete, allow the reaction to stir for an additional 30

minutes at low temperature. Pour the reaction mixture over crushed ice to quench the

reaction.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with

dichloromethane (3x).
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Washing: Combine the organic extracts and wash sequentially with cold distilled water and

5% sodium bicarbonate solution until the washings are neutral.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by column chromatography on silica

gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Characterization:

The purified product should be characterized using standard analytical techniques to confirm its

identity and purity:

NMR Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

Mass Spectrometry: To confirm the molecular weight.

FT-IR Spectroscopy: To identify functional groups.

Melting Point Analysis: To assess purity.

Potential Biological Activity and Signaling Pathways
Direct experimental evidence for the biological activity of 2-isopropyl-5-methyl-4-nitrophenol
is limited. However, the biological activities of its parent compound, thymol, and other nitrated

phenols can provide insights into its potential pharmacological profile.

Thymol and its derivatives are known to exhibit a wide range of biological effects, including

antimicrobial, anti-inflammatory, antioxidant, and anticancer activities. The introduction of a

nitro group onto an aromatic ring can significantly modulate the biological activity of the parent

molecule. Nitrated phenols have been studied for their various biological effects, which are

often linked to their ability to participate in redox cycling, induce oxidative stress, or interact with

specific cellular targets.

Given the lack of specific data for 2-isopropyl-5-methyl-4-nitrophenol, a hypothetical

signaling pathway is not provided to avoid speculation. Research into the biological effects of

this specific compound is warranted.
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Workflow Diagrams
The following diagrams, generated using Graphviz, illustrate the general workflow for the

synthesis and characterization of 2-isopropyl-5-methyl-4-nitrophenol, as well as a logical

diagram for assessing its potential biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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